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Compound of Interest |

Compound Name: Sulfonfluorescein
CAS No.: 4424-03-7
Cat. No.: B1211757
Get Quote
. J

CAS Registry Number: 4424-03-7 Synonyms: Sulfonefluorescein; 3',6'-Dihydroxyspiro[3H-2,1-
benzoxathiole-3,9'-[9H]xanthen]-1,1-dioxide Chemical Class: Xanthene Dye /
Sulfonphthalein[1][2][3]

Executive Summary & Chemical Identity

Sulfonfluorescein is the sulfonic acid analogue of the common fluorophore fluorescein. Unlike
fluorescein, which contains a carboxylic acid moiety, sulfonfluorescein features a sulfonic acid
group incorporated into a cyclic anhydride (sultone) or sulfonate form depending on pH. This
structural difference imparts distinct solubility profiles and pKa values, making it a critical
intermediate in the synthesis of pH indicators (e.g., Tetrabromophenol Blue) and a specialized
fluorescent probe in its own right.

Critical Distinction: Researchers often confuse Sulfonfluorescein (CAS 4424-03-7) with its
halogenated derivatives or Fluorescein Sodium. This guide specifically addresses the parent
sulfonated scaffold.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Specification

Molecular Formula C19H1206S

Molecular Weight 368.36 g/mol

Appearance Orange to Amber/Dark Red Crystalline Powder
Solubility (Water) Low (Acid form); High (Alkaline pH > 8.[3]0)
Solubility (Solvents) Soluble in Ethanol, Methanol, dilute NaOH

~9.17 (Phenolic -OH); Sulfonic group is strongl
pKa (Predicted) . ( ) group gly
acidic

Excitation/Emission ~490-500 nm / ~520-530 nm (pH dependent)

Hazard Identification & Toxicology (The "Why")

While Sulfonfluorescein is not classified as acutely toxic (Category 1 or 2), it presents
significant occupational hazards due to its physical form and chemical reactivity.

Mechanism of Hazard

» Respiratory Sensitization (Particulate): The compound is typically supplied as a micronized
powder. Upon inhalation, these particulates can deposit in the alveolar region. The sulfonic
acid moiety, upon contact with mucous membranes, can lower local pH, leading to acute
irritation (H335).

e Ocular & Dermal Interaction: The phenolic hydroxyl groups can denature proteins on corneal
surfaces, leading to severe eye irritation (H319).

o Hygroscopicity: The sultone ring is susceptible to hydrolysis. Improper storage leads to
moisture absorption, altering the stoichiometry for critical assays.

Safety Hierarchy Diagram

Figure 1: Risk Mitigation & PPE Hierarchy for Sulfonfluorescein Handling
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Hazard Source:
Micronized Sulfonfluorescein Dust

Primary Containment

Engineering Control:
Fume Hood / HEPA Filtered Enclosure

Secondary Barrier

PPE Barrier:
Nitrile Gloves + Safety Goggles + Lab Coat

Behavioral Reinforcement

Procedural Control;
Anti-static Weighing & Wet Wiping

isk Minimized

Safe Operational State

Click to download full resolution via product page

Storage and Stability Protocol

To maintain the integrity of the sultone ring and prevent degradation:

+ Environment: Store in amber glass vials to prevent photo-oxidation.

* Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible; otherwise, store in a

desiccator.
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o Temperature: +2°C to +8°C (Refrigerated) is preferred for long-term stock; Room
Temperature (15-25°C) is acceptable for dry powder if strictly desiccated.

Operational Protocol: Solubilization & Stock
Preparation

Scientific Rationale: Sulfonfluorescein exists in a closed sultone form (less soluble, less
fluorescent) in acidic/neutral solid states. To activate its utility as a probe or indicator, the
sultone ring must be opened via base hydrolysis to form the soluble sulfonate salt.

Reagents Required[1][9][10][11]

o Sulfonfluorescein Powder (CAS 4424-03-7)[1][2][3][4]
o Ethanol (Absolute or 95%)
e 0.1 M NaOH (Sodium Hydroxide)[5]

« Distilled/Deionized Water (ddH20)

Step-by-Step Methodology

Step 1: Weighing (Static Control)

¢ Action: Use an anti-static gun or ionizing bar before weighing. The powder is prone to static
cling.

o Safety: Perform strictly inside a fume hood.
Step 2: Primary Dissolution (The "Wetting" Phase)
e Action: Do not add water immediately. Add Ethanol to the powder first.

e Reasoning: The organic scaffold is hydrophobic. Ethanol wets the powder and prevents
clump formation (hydrophobic shielding) that occurs if water is added directly.

e Ratio: Use ~5-10 mL Ethanol per 100 mg of powder.
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Step 3: Ring Opening (Activation)
» Action: Dropwise addition of 0.1 M NaOH while stirring.

o Observation: The solution will shift from a dull orange/brown suspension to a vibrant, clear
dark red/orange solution. This visual shift confirms the hydrolysis of the sultone ring to the
sulfonate form.

» Validation: If particulate remains, sonicate for 5 minutes. Do not heat above 50°C to avoid
degradation.

Step 4: Dilution

 Action: Dilute to final volume with ddH20 or appropriate buffer (pH > 7.0 recommended to
keep it soluble).

Solubilization Pathway Diagram

Figure 2: Chemical Activation and Solubilization Workflow

Hydrophobic Hydrolysis
Solid Powder Interaction Add Ethanol SN Add 0.1M NaOH pH > 8.0 Active Solution
(Sultone Form) (Wetting/Dispersion) (Ring Opening) (Sulfonate Form)

Click to download full resolution via product page

Emergency Procedures
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Scenario

Immediate Action

Secondary Action

Ocular Exposure

Rinse immediately with

eyewash for 15 mins.

Seek ophthalmological
evaluation.[6] Phenolic
compounds can cause delayed

corneal damage.

Inhalation

Move to fresh air.[6] Support
breathing if labored.

Monitor for delayed pulmonary
edema (rare but possible with
high dust load).

Spill (Powder)

Do not sweep dry. Cover with
wet paper towels to suppress
dust.

Wipe with 10% Ethanol/Water
mixture. Dispose of as

chemical waste.

Spill (Solution)

Absorb with inert material

(vermiculite).

Clean surface with mild

detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Safe Handling and Operational
Protocols for Sulfonfluorescein]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1211757/docs#technical-monograph-safe-handling-
and-operational-protocols-for-sulfonfluorescein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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